2-Chloropropionamide

Specification

• CAS No.: 7474-02-4
• Molecular Formula: C3H6ClNO
• Molecular Weight: 107.54 g/mol
• IUPAC Name: 2-chloropropanamide
• Standard InChI: InChI=1S/C3H6ClNO/c1-2(4)3(5)6/h2H,1H3,(H2,5,6)
• Standard InChI Key: OEZPDHRXGCLGKB-UHFFFAOYSA-N
• SMILES: CC(C(=O)N)Cl
• Canonical SMILES: CC(C(=O)N)Cl

Introduction

2-Chloropropionamide, with the chemical formula C3H6ClNO, is a compound that has garnered attention in various scientific fields, particularly in drug discovery and microbiology. This article aims to provide a comprehensive overview of 2-Chloropropionamide, including its chemical properties, applications, and research findings.

Applications in Drug Discovery

In the field of drug discovery, 2-Chloropropionamide has been explored as a low-reactivity electrophile for covalent target engagement. This approach involves using small molecules that can form covalent bonds with specific targets, such as proteins, to achieve therapeutic effects. The use of weakly reactive electrophiles like 2-Chloropropionamide is seen as a promising strategy for developing safe and effective drugs.

A notable example of this application is the identification of a compound, S-CW3554, which selectively labels protein disulfide isomerase (PDI) and inhibits its enzymatic activity. This compound showed unique cytotoxicity in multiple myeloma cell lines, highlighting the potential of 2-Chloropropionamide derivatives in cancer therapy.

Microbiological Studies

Bacterial Strain	Growth on 2-Chloropropionamide	Amidase Activity
Pseudomonas putida	No growth	Low amidase activity
Pseudomonas aeruginosa	No growth	Low amidase activity

Preparation and Handling

For laboratory use, 2-Chloropropionamide can be prepared in stock solutions of varying concentrations. For instance, to prepare a 1 mM stock solution, approximately 9.3 mL of solvent is required for 1 mg of the compound.

Stock Solution Concentration	Volume of Solvent per mg of 2-Chloropropionamide
1 mM	9.299 mL
5 mM	1.8598 mL
10 mM	0.9299 mL